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Compound of Interest

Compound Name: Haloperidol hydrochloride

Cat. No.: B1663624 Get Quote

For Immediate Implementation by Laboratory and Research Professionals

This document provides essential safety and logistical guidance for the proper disposal of

haloperidol hydrochloride, a potent antipsychotic agent. Adherence to these procedures is

critical to ensure personnel safety, environmental protection, and regulatory compliance. The

following protocols are designed for researchers, scientists, and drug development

professionals who handle this compound in a laboratory environment.

Haloperidol hydrochloride, while not classified as a controlled substance by the DEA, is a

hazardous pharmaceutical waste that requires special disposal considerations to prevent

environmental contamination and potential harm.[1] Improper disposal, such as sewering or

discarding in regular trash, is not permissible.[2]

I. Waste Characterization and Segregation
The first step in proper disposal is to correctly identify and segregate haloperidol
hydrochloride waste. Waste streams should be categorized as follows:

Bulk Haloperidol Hydrochloride: This includes expired or unwanted pure drug substance,

unused formulations, and grossly contaminated materials.

Trace-Contaminated Materials: This category includes items such as personal protective

equipment (PPE), weigh boats, and other disposable labware that have come into contact
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with haloperidol hydrochloride but are not visibly contaminated with large amounts of the

substance.

Empty Containers: Vials, bottles, and other containers that previously held haloperidol
hydrochloride. Specific criteria for what constitutes an "empty" container are detailed in the

table below.

II. Disposal Procedures
A. Bulk Haloperidol Hydrochloride Disposal

Do not dispose of bulk haloperidol hydrochloride down the drain or in the regular trash.

Collect all bulk waste in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include the words "Hazardous Waste," the name of the chemical

(Haloperidol Hydrochloride), and the accumulation start date.

Store the hazardous waste container in a secure, secondary containment area away from

incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste contractor. This waste will typically be sent for incineration at

a permitted facility.

B. Trace-Contaminated Materials Disposal

Collect all trace-contaminated materials (e.g., gloves, bench paper, pipette tips) in a

designated hazardous waste container.

This container should also be clearly labeled as "Hazardous Waste" with the name of the

contaminant (Haloperidol Hydrochloride).

Manage this waste stream for disposal through your institution's EHS office or a licensed

hazardous waste contractor.

C. Empty Container Disposal
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Containers that are considered "RCRA empty" can be disposed of in the regular trash, provided

they are not otherwise contaminated with biohazardous or other regulated waste. Refer to the

table below to determine if your container meets the criteria for being RCRA empty.

Quantitative Data Summary: RCRA Empty Container
Criteria
The following table summarizes the criteria for a container that held a non-P-listed hazardous

pharmaceutical waste, such as haloperidol hydrochloride, to be considered "RCRA empty"

under the EPA's Subpart P regulations.

Container Type Criteria for "RCRA Empty"

Stock bottles, dispensing bottles, vials, ampules

All contents have been removed by practices

commonly employed to remove materials from

that type of container (e.g., pouring, pipetting).

Unit-dose containers (e.g., blister packs) The contents have been removed.

Syringes The plunger has been fully depressed.[3]

Intravenous (IV) bags
The contents have been fully administered to a

patient.

Other containers (e.g., tubes of ointments, gels,

creams)

Must be managed as non-creditable hazardous

waste pharmaceuticals unless the container

held non-acute hazardous waste and is empty

as defined in § 261.7(b)(1) or (2).[3]

Note: These criteria apply to containers up to 1 liter or 10,000 pills. Containers exceeding these

sizes have different requirements.

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. Researchers should consult their institution's chemical hygiene plan

and specific experimental protocols for guidance on handling and deactivation of haloperidol
hydrochloride within their experimental workflow.
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Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

haloperidol hydrochloride waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of haloperidol hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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